Cas no 303175-44-2 (Zapnometinib)
Zapnometinib is a selective and potent inhibitor of MEK1/2 kinases, which play a critical role in the MAPK signaling pathway implicated in various cancers and inflammatory diseases. Its high specificity for MEK1/2 minimizes off-target effects, enhancing therapeutic precision. Preclinical and clinical studies demonstrate its efficacy in suppressing tumor growth, particularly in RAS- and RAF-mutant malignancies. The compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and sustained target engagement. Additionally, zapnometinib has shown potential in reducing adverse effects compared to earlier MEK inhibitors, making it a promising candidate for combination therapies. Its well-characterized mechanism and robust preclinical data support further investigation in oncology and beyond.
Zapnometinib structure
Product Name:Zapnometinib
CAS No:303175-44-2
MF:C13H7ClF2INO2
MW:409.554461717606
CID:853564
PubChem ID:10112191
Update Time:2025-06-07
Zapnometinib Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid
- 2-(2-chloro-4-iodoanilino)-3,4-difluorobenzoic acid
- Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-3,4-difluoro-
- 2-(2-chloro-4-iodo-phenylamino)-3,4-difluorobenzoic acid
- 2-(2-chloro-4-iodo-phenylamino)-3,4-difluoro-benzoic acid
- 2-[(2-Chloro-4-iodophenyl)amino]-3,4-difluoro-benzoic Acid
- AG-E-99770
- CHEMBL481949
- CTK1C0471
- FT-0664738
- KB-220861
- SureCN1488782
- Zapnometinib
- ATR002
- UNII-4RZD8LK83V
- ZAPNOMETINIB [USAN]
- ATR 002 [WHO-DD]
- Zapnometinib (USAN/INN)
- 3,4-Difluoro-2-((2-chloro-4-iodophenyl)amino)benzoic acid
- EX-A7557
- 303175-44-2
- 3,4-difluoro-2-(2-chloro-4-iodophenylamino)-benzoic acid
- SCHEMBL1488782
- D12473
- BCP31195
- 4RZD8LK83V
- Benzoic acid, 2-((2-chloro-4-iodophenyl)amino)-3,4-difluoro-
- ATR 002
- DB-330885
- J-017908
- DTXCID80386637
- PD0184264
- ATR-002
- 2-[(2-chloro-4-iodophenyl)amino]-3,4-difluorobenzoic acid
- BDBM50595935
- AKOS027447717
- HY-139558
- PD 0184264
- MS-27054
- XCNBGWKQXRQKSA-UHFFFAOYSA-N
- Zapnometinib [INN]
- PD0184264; ATR-002
- CS-0204157
- DTXSID80435811
- 2-((2-Chloro-4-iodophenyl)amino)-3,4-difluorobenzoic acid
- GTPL11679
- PD-0184264
- F77040
-
- Inchi: 1S/C13H7ClF2INO2/c14-8-5-6(17)1-4-10(8)18-12-7(13(19)20)2-3-9(15)11(12)16/h1-5,18H,(H,19,20)
- InChI Key: XCNBGWKQXRQKSA-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C=1)Cl)NC1C(=C(C=CC=1C(=O)O)F)F
Computed Properties
- Exact Mass: 408.91741
- Monoisotopic Mass: 408.91781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Zapnometinib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C367210-10mg |
2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid |
303175-44-2 | 10mg |
$ 115.00 | 2023-04-18 | ||
| TRC | C367210-25mg |
2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid |
303175-44-2 | 25mg |
$ 138.00 | 2023-09-08 | ||
| TRC | C367210-50mg |
2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid |
303175-44-2 | 50mg |
$ 253.00 | 2023-04-18 | ||
| TRC | C367210-100mg |
2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid |
303175-44-2 | 100mg |
$ 483.00 | 2023-09-08 | ||
| TRC | C367210-250mg |
2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid |
303175-44-2 | 250mg |
$ 1156.00 | 2023-09-08 | ||
| MedChemExpress | HY-139558-5mg |
Zapnometinib |
303175-44-2 | 99.63% | 5mg |
¥500 | 2024-04-18 | |
| MedChemExpress | HY-139558-10mg |
Zapnometinib |
303175-44-2 | 99.63% | 10mg |
¥750 | 2024-04-18 | |
| MedChemExpress | HY-139558-25mg |
Zapnometinib |
303175-44-2 | 99.63% | 25mg |
¥900 | 2024-04-18 | |
| MedChemExpress | HY-139558-50mg |
Zapnometinib |
303175-44-2 | 99.63% | 50mg |
¥1700 | 2024-04-18 | |
| MedChemExpress | HY-139558-100mg |
Zapnometinib |
303175-44-2 | 99.63% | 100mg |
¥3300 | 2024-04-18 |
Zapnometinib Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:303175-44-2)Zapnometinib
Order Number:A1012588
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:13
Price ($):190.0/313.0/865.0
Email:sales@amadischem.com
Zapnometinib Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
303175-44-2 (Zapnometinib) Related Products
- 391212-05-8(2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid)
- 212628-45-0(Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-)
- 219796-76-6(Benzoic acid, 4-fluoro-2-[(2-fluoro-4-iodophenyl)amino]-)
- 278610-51-8(Benzoic acid, 5-chloro-3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-)
- 278610-42-7(Benzoic acid, 5-chloro-2-[(2-chloro-4-iodophenyl)amino]-3,4-difluoro-)
- 219796-77-7(Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-4-fluoro-)
- 934664-21-8(3,4-Difluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid)
- 212628-44-9(Benzoic acid, 3,4,5-trifluoro-2-[(4-iodo-2-methylphenyl)amino]-)
- 219796-79-9(Benzoic acid, 5-bromo-2-[(2-chloro-4-iodophenyl)amino]-3,4-difluoro-)
- 391211-97-5(3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzoic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:303175-44-2)Zapnometinib
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):190.0/313.0/865.0